Cas no 192211-41-9 (Benzyl ursolate)

• Product Name: Benzyl ursolate
• CAS No: 192211-41-9
• MF: C₃₇H₅₄O₃
• MW: 546.822871685028
• CID: 66430
• Update Time: 2025-04-18

Benzyl ursolate Chemical and Physical Properties

Names and Identifiers

• Benzyl ursolate
• (3beta)-3-Hydroxy-urs-12-en-28-oic acid phenylmethyl ester
• benzyl (1S,2R,4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylate
• ursolic acid benzyl ester
• (3β)-3-Hydroxy-urs-12-en-28-oic acid phenylmethyl ester

• Inchi： 1S/C37H54O3/c1-24-15-20-37(32(39)40-23-26-11-9-8-10-12-26)22-21-35(6)27(31(37)25(24)2)13-14-29-34(5)18-17-30(38)33(3,4)28(34)16-19-36(29,35)7/h8-13,24-25,28-31,38H,14-23H2,1-7H3/t24-,25+,28+,29-,30+,31+,34+,35-,36-,37+/m1/s1
• InChI Key： FUFAPKOCRZYSHH-CVTBAMPXSA-N
• SMILES： C12=CC[C@]3([H])[C@@]4(C)CC[C@H](O)C(C)(C)[C@@]4(CC[C@@]3(C)[C@]1(C)CC[C@]1(CC[C@@H](C)[C@H](C)[C@@]21[H])C(=O)OCC1C=CC=CC=1)[H]

Computed Properties

• Exact Mass: 546.40700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.2

Experimental Properties

• PSA: 46.53000
• LogP: 8.74830